Cas no 1004193-09-2 (1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid)
1004193-09-2 structure
Product Name:1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
CAS No:1004193-09-2
MF:C12H11ClN2O3
MW:266.680341959
MDL:MFCD04967903
CID:3058398
PubChem ID:7017309
Update Time:2025-04-21
1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chloro-2-methyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
- AKOS B016847
- ART-CHEM-BB B016847
- 1-(4-CHLORO-2-METHYL-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
- 1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid
- 1004193-09-2
- CS-0280605
- AKOS000306442
- 1-(4-CHLORO-2-METHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
- 1-((4-Chloro-2-methylphenoxy)methyl)-1H-pyrazole-3-carboxylic acid
- EN300-92769
- 1-[(4-chloro-2-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
- MFCD04967903
- STK349369
- 1-[(4-chloro-2-methylphenoxy)methyl]pyrazole-3-carboxylic acid
- 1-((4-Chloro-2-methylphenoxy)methyl)-1H-pyrazole-3-carboxylicacid
- BBL039809
-
- MDL: MFCD04967903
- Inchi: 1S/C12H11ClN2O3/c1-8-6-9(13)2-3-11(8)18-7-15-5-4-10(14-15)12(16)17/h2-6H,7H2,1H3,(H,16,17)
- InChI Key: JLJMACQXXXNWRQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)OCN1C=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 266.046
- Monoisotopic Mass: 266.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4A^2
- XLogP3: 2.8
1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483241-1g |
1-((4-Chloro-2-methylphenoxy)methyl)-1H-pyrazole-3-carboxylic acid |
1004193-09-2 | 97% | 1g |
$235 | 2022-06-14 | |
| Chemenu | CM483241-5g |
1-((4-Chloro-2-methylphenoxy)methyl)-1H-pyrazole-3-carboxylic acid |
1004193-09-2 | 97% | 5g |
$696 | 2022-06-14 | |
| Fluorochem | 027948-250mg |
1-(4-Chloro-2-methyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid |
1004193-09-2 | 250mg |
£182.00 | 2022-03-01 | ||
| Fluorochem | 027948-1g |
1-(4-Chloro-2-methyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid |
1004193-09-2 | 1g |
£363.00 | 2022-03-01 | ||
| Fluorochem | 027948-5g |
1-(4-Chloro-2-methyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid |
1004193-09-2 | 5g |
£963.00 | 2022-03-01 | ||
| Enamine | EN300-92769-0.05g |
1-[(4-chloro-2-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1004193-09-2 | 0.05g |
$112.0 | 2023-09-01 | ||
| Enamine | EN300-92769-0.1g |
1-[(4-chloro-2-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1004193-09-2 | 0.1g |
$167.0 | 2023-09-01 | ||
| Enamine | EN300-92769-0.25g |
1-[(4-chloro-2-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1004193-09-2 | 0.25g |
$238.0 | 2023-09-01 | ||
| Enamine | EN300-92769-0.5g |
1-[(4-chloro-2-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1004193-09-2 | 0.5g |
$376.0 | 2023-09-01 | ||
| Enamine | EN300-92769-1.0g |
1-[(4-chloro-2-methylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid |
1004193-09-2 | 1.0g |
$482.0 | 2023-02-11 |
1-(4-chloro-2-methylphenoxy)methyl-1H-pyrazole-3-carboxylic acid Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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